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Compound of Interest

Compound Name: Phenylacetaldehyde

Cat. No.: B1677652

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the chemical and physical
properties of phenylacetaldehyde, a significant organic compound in various scientific and
industrial applications. Phenylacetaldehyde, also known as 2-phenylethanal, is an aromatic
aldehyde that plays a role as a human and microbial metabolite and is a key component in the
synthesis of fragrances and polymers.[1][2]

Chemical Identification

« CAS Number: 122-78-1[3][4][5]

e Molecular Formula: CsHsO[1][3][4]

e Synonyms: a-Tolyaldehyde, Hyacinthin, Phenylethanal[4][6]
Physical and Chemical Properties

The physical characteristics of phenylacetaldehyde are critical for its application in research
and development. A summary of these properties is presented below.

© 2025 BenchChem. All rights reserved. 1/4 Tech Support


https://www.benchchem.com/product/b1677652?utm_src=pdf-interest
https://www.benchchem.com/product/b1677652?utm_src=pdf-body
https://www.benchchem.com/product/b1677652?utm_src=pdf-body
https://en.wikipedia.org/wiki/Phenylacetaldehyde
https://grokipedia.com/page/Phenylacetaldehyde
https://www.chemimpex.com/products/34807
https://www.scbt.com/p/phenylacetaldehyde-122-78-1
https://www.thegoodscentscompany.com/data/rw1009931.html
https://en.wikipedia.org/wiki/Phenylacetaldehyde
https://www.chemimpex.com/products/34807
https://www.scbt.com/p/phenylacetaldehyde-122-78-1
https://www.scbt.com/p/phenylacetaldehyde-122-78-1
https://en.gazfinder.com/phenylacetaldehyde/
https://www.benchchem.com/product/b1677652?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1677652?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH:

Foundational & Exploratory

Check Availability & Pricing

Property Value Source(s)
Molecular Weight 120.15 g/mol (113114171
Colorless to faint yellow, oily
Appearance liquid that may thicken upon [21[3]1[71[8]
standing.
Honey-like, sweet, floral (rose,
Odor lilac, hyacinth), green, and [1121171181
grassy notes.
Boiling Point 194-195 °C (11617181
Melting Point -10°Cto 34 °C [1][7118]
Density 1.023-1.079 g/cm3 [112171181
Vapor Pressure 0.39 mmHg [71[8]
Refractive Index 1.524-1.545 [31[7]

Solubility

Slightly soluble in water;
soluble in oils, propylene

glycol, ethanol, and ether.

[elr71el

Reactivity and Occurrence

Phenylacetaldehyde is readily oxidized to form phenylacetic acid.[1][8] Due to the lability of

the benzylic alpha proton and the aldehyde's reactivity, it can be contaminated with polystyrene

oxide polymer.[1] This compound occurs naturally as a metabolite in various organisms,

including humans, Saccharomyces cerevisiae, and Escherichia coli.[1][2] It is also found in

some plants, such as Camellia sinensis (tea leaves).[2][7]

Note on Advanced Requirements:

o Experimental Protocols: The provision of detailed experimental methodologies is beyond the

scope of this document. Researchers are advised to consult peer-reviewed scientific

literature for specific experimental protocols.
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 Visualization: As a language model, | am unable to generate visual diagrams such as those
in Graphviz's DOT language.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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